Cas no 2228609-57-0 (4-(2-methylcyclopropyl)methylpiperidine)

• Product Name: 4-(2-methylcyclopropyl)methylpiperidine
• CAS No: 2228609-57-0
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6335153
• PubChem ID: 165964867
• Update Time: 2025-09-27

4-(2-methylcyclopropyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylcyclopropyl)methylpiperidine
• EN300-1746410
• 2228609-57-0
• 4-[(2-methylcyclopropyl)methyl]piperidine

• Inchi： 1S/C10H19N/c1-8-6-10(8)7-9-2-4-11-5-3-9/h8-11H,2-7H2,1H3
• InChI Key： CUUAUEXZGWZZHO-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)CC1CC1C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-methylcyclopropyl)methylpiperidine

4-(2-Methylcyclopropyl)methylpiperidine (CAS No. 2228609-57-0): A Comprehensive Overview

4-(2-Methylcyclopropyl)methylpiperidine (CAS No. 2228609-57-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its unique 2-methylcyclopropylmethyl substituent, presents intriguing structural features that make it valuable for various applications. Its molecular formula, C10H19N, and moderate molecular weight of 153.27 g/mol contribute to its versatility in synthetic chemistry.

The compound's piperidine core is a common motif in medicinal chemistry, often found in bioactive molecules targeting the central nervous system. Researchers have shown particular interest in 4-(2-methylcyclopropyl)methylpiperidine derivatives due to their potential as building blocks for novel therapeutic agents. The methylcyclopropyl group adds steric complexity that can influence both the compound's physicochemical properties and its biological activity.

Recent studies highlight the growing importance of piperidine-based compounds in drug discovery, with 4-(2-methylcyclopropyl)methylpiperidine serving as a key intermediate. Its structural features allow for diverse modifications, making it valuable for creating libraries of compounds for high-throughput screening. The compound's stability under various conditions and its compatibility with common synthetic transformations contribute to its utility in organic synthesis.

In the context of current research trends, 4-(2-methylcyclopropyl)methylpiperidine aligns with the pharmaceutical industry's focus on developing novel heterocyclic compounds. The demand for such specialized intermediates has increased significantly, as evidenced by rising search queries for "piperidine derivatives in drug development" and "cyclopropyl-containing pharmaceutical intermediates." These search trends reflect the compound's relevance in contemporary medicinal chemistry.

The synthesis of 4-(2-methylcyclopropyl)methylpiperidine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and verify its structural integrity. The compound's purity is crucial, especially when used as a pharmaceutical intermediate.

From a commercial perspective, CAS 2228609-57-0 has seen growing demand in the fine chemicals market. Suppliers often highlight its application potential in their product listings, responding to search queries like "where to buy 4-(2-methylcyclopropyl)methylpiperidine" and "high purity piperidine derivatives." The compound's shelf stability and compatibility with standard storage conditions make it attractive for both research and industrial applications.

Environmental and safety considerations for 4-(2-methylcyclopropyl)methylpiperidine follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the compound. This aligns with current industry focus on green chemistry principles and sustainable chemical synthesis, topics that frequently appear in recent scientific literature and online searches.

The future outlook for 4-(2-methylcyclopropyl)methylpiperidine appears promising, particularly in light of emerging research directions. Recent publications exploring "piperidine scaffolds in CNS drug discovery" and "cyclopropyl modifications for improved drug properties" suggest continued interest in this structural class. The compound's potential applications extend beyond pharmaceuticals to areas such as materials science and agrochemical research.

For researchers working with 4-(2-methylcyclopropyl)methylpiperidine, understanding its spectroscopic properties is essential. The compound exhibits characteristic peaks in proton NMR (typically δ 0.5-3.0 ppm for aliphatic protons) and distinctive fragmentation patterns in mass spectra. These analytical signatures are valuable for quality control and structure verification purposes.

In summary, 4-(2-methylcyclopropyl)methylpiperidine (CAS No. 2228609-57-0) represents an important building block in modern organic synthesis and drug discovery. Its unique structural features, combined with growing interest in piperidine-based compounds and cyclopropyl-containing molecules, position it as a compound of significant research and commercial value. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in chemical and pharmaceutical sciences.